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Compound of Interest

Compound Name: Butyl butyryllactate

Cat. No.: B1580533

For researchers and professionals in drug development, the proper handling and disposal of
chemical reagents are paramount to ensuring a safe and compliant laboratory environment.
Butyl butyryllactate, a common flavoring and fragrance agent, requires specific procedures
for its disposal to mitigate potential environmental and safety hazards. This guide provides
essential, step-by-step instructions for the safe disposal of butyl butyryllactate, aligning with
industry best practices.

Key Safety and Physical Properties

A thorough understanding of a substance's properties is the first step in safe handling. Below is
a summary of key quantitative data for butyl butyryllactate, compiled from various safety data
sheets.
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Property Value Source

Molecular Formula C11H2004 [1]

Molecular Weight 216.27 g/mol [1]
Clear, colorless to pale yellow

Appearance o [2]
liquid

Odor Fruity, sweet aroma [2]

) > 93.3 °C (> 200.0 °F) Closed
Flash Point [3]
Cup

Alternate Flash Point > 110 °C (> 230 °F) [4]

Slightly soluble in water;
Solubility miscible with alcohol and most ~ [2]

organic solvents

Vapor Pressure 0.2 mm Hg at 20 °C [3]

Personal Protective Equipment (PPE) and Spill
Management

Before handling butyl butyryllactate, it is crucial to be equipped with the appropriate Personal
Protective Equipment (PPE). In the event of a spill, a clear and effective response protocol is
necessary to ensure safety and minimize environmental contamination.

Essential Personal Protective Equipment (PPE)

¢ Gloves: Wear chemically resistant gloves.[1][5]
o Eye Protection: Use safety glasses or goggles.[5]

» Respiratory Protection: In case of inadequate ventilation or brief exposure to high
concentrations, a respiratory filter device should be used.[4]

» Protective Clothing: Wear appropriate protective clothing to prevent skin contact.[6]
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Spill Containment and Cleanup Protocol

Eliminate Ignition Sources: Immediately remove all sources of ignition from the spill area.[3]
Ventilate the Area: Ensure adequate ventilation.

Contain the Spill: Prevent the spill from spreading and from entering drains or waterways.[3]

[6]

Absorb the Liquid: Use an inert absorbent material such as dry clay, sand, or vermiculite to
soak up the spilled liquid.[1][3]

Collect the Waste: Carefully sweep or shovel the absorbed material into a suitable, labeled
container for disposal.[1]

Decontaminate the Area: Clean the spill area thoroughly.

Dispose of Waste: The collected waste must be disposed of as hazardous waste in
accordance with local, state, and federal regulations.[3]

Step-by-Step Disposal Procedure

The proper disposal of butyl butyryllactate is critical to prevent environmental contamination

and ensure regulatory compliance. The following workflow outlines the necessary steps for its

safe disposal.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of butyl butyryllactate.

Disposal Guidelines:
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e Do Not Dispose with General Waste: Butyl butyryllactate should not be disposed of with
regular laboratory trash.[6]

» Prevent Environmental Release: Do not allow the chemical to enter sewer systems or
waterways.[6]

o Approved Waste Disposal: The material must be disposed of at an approved waste disposal
plant or through a licensed chemical destruction facility, potentially via controlled incineration.

[1][7]

o Container Disposal: Empty containers may retain product residue and should be handled as
hazardous waste. They should be taken to an approved waste handling site for recycling or
disposal.[3]

By adhering to these procedures, laboratory professionals can ensure the safe handling and
disposal of butyl butyryllactate, contributing to a safer research environment and responsible
environmental stewardship. Always consult your institution's specific safety guidelines and the
most current Safety Data Sheet (SDS) for the product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of Butyl
Butyryllactate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580533#butyl-butyryllactate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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